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Compound of Interest

Compound Name: 1-Bromo-4-methoxybutane

Cat. No.: B1268050 Get Quote

Introduction

1-Bromo-4-methoxybutane is a versatile bifunctional reagent utilized in the synthesis of

complex organic molecules, including active ingredients for the agrochemical industry.[1] Its

chemical structure, featuring a reactive bromide and a stable methoxy ether, allows for the

introduction of a flexible four-carbon chain with a terminal methoxy group. This moiety can be

crucial for modulating the lipophilicity, systemic transport, and binding affinity of a potential

agrochemical to its biological target. These characteristics make 1-Bromo-4-methoxybutane
an important building block in the development of new fungicides, herbicides, and insecticides.

[1] This document outlines the application of 1-Bromo-4-methoxybutane in the synthesis of a

key intermediate for a hypothetical novel strobilurin-type fungicide, detailing the experimental

protocol and relevant data.

Application in Fungicide Synthesis
Strobilurin fungicides are a major class of agrochemicals that act by inhibiting mitochondrial

respiration in fungi. The synthesis of novel strobilurin analogues often involves the modification

of the toxophore (the part of the molecule responsible for its biological activity) to enhance

efficacy, broaden the activity spectrum, or overcome resistance.

In this application, 1-Bromo-4-methoxybutane is used to introduce a methoxybutyl ether side

chain onto a phenolic precursor. This modification is designed to increase the compound's

systemic properties within the plant and improve its penetration of the fungal cell wall.
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Caption: General reaction scheme for the synthesis of an agrochemical intermediate using 1-
Bromo-4-methoxybutane.

Experimental Protocol: Synthesis of a Methoxybutyl
Phenyl Ether Intermediate
This protocol describes the Williamson ether synthesis between a generic phenolic precursor

and 1-Bromo-4-methoxybutane.

Materials:

Phenolic Precursor (e.g., 4-hydroxypyrimidine)

1-Bromo-4-methoxybutane

Potassium Carbonate (K₂CO₃), anhydrous

N,N-Dimethylformamide (DMF), anhydrous
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Ethyl acetate

Brine (saturated aqueous NaCl solution)

Magnesium sulfate (MgSO₄), anhydrous

Procedure:

To a stirred solution of the phenolic precursor (1.0 eq) in anhydrous DMF (10 mL/mmol of

precursor) under a nitrogen atmosphere, add anhydrous potassium carbonate (1.5 eq).

Stir the suspension at room temperature for 30 minutes.

Add 1-Bromo-4-methoxybutane (1.2 eq) dropwise to the reaction mixture.

Heat the reaction mixture to 80 °C and maintain for 12 hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

After completion, cool the reaction mixture to room temperature and pour it into ice-water (50

mL).

Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

Combine the organic layers and wash with brine (2 x 30 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to afford the desired

methoxybutyl phenyl ether intermediate.

Experimental Workflow:
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Caption: Step-by-step workflow for the synthesis of the agrochemical intermediate.
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Data Presentation
The following table summarizes the results of the synthesis with varying reaction conditions.

Entry Base (eq)
Temperatur
e (°C)

Time (h) Yield (%) Purity (%)

1 K₂CO₃ (1.5) 80 12 85 >98

2 Cs₂CO₃ (1.5) 80 8 92 >98

3 NaH (1.2) 60 18 78 >95

4 K₂CO₃ (1.5) 60 24 75 >98

Table 1: Optimization of reaction conditions for the synthesis of the methoxybutyl phenyl ether

intermediate.

Signaling Pathway in Target Fungi
Strobilurin fungicides inhibit the Qo site of the cytochrome bc1 complex (Complex III) in the

mitochondrial electron transport chain, thereby blocking ATP synthesis and leading to fungal

cell death.
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Caption: Mechanism of action of strobilurin fungicides on the mitochondrial electron transport

chain.

Conclusion

1-Bromo-4-methoxybutane serves as a valuable synthetic tool for introducing a methoxybutyl

ether moiety in the development of novel agrochemicals. The protocol described herein

provides a reliable method for the etherification of phenolic precursors, a key step in the

synthesis of potential new fungicides. The flexibility of this reaction allows for its application in
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the synthesis of a wide range of agrochemical candidates, aiding in the discovery of next-

generation crop protection agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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